Cas no 2171877-47-5 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid
• CAS No: 2171877-47-5
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6599247
• PubChem ID: 165562991
• Update Time: 2025-10-28

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid
• 2171877-47-5
• EN300-1483728
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexanecarbonyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C28H32N2O5/c31-26(32)15-18-13-14-30(16-18)27(33)23-11-5-6-12-25(23)29-28(34)35-17-24-21-9-3-1-7-19(21)20-8-2-4-10-22(20)24/h1-4,7-10,18,23-25H,5-6,11-17H2,(H,29,34)(H,31,32)
• InChI Key： OFHBUUMEIGDGSW-UHFFFAOYSA-N
• SMILES： O=C(C1CCCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid

Comprehensive Overview of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid (CAS No. 2171877-47-5)

The compound 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid (CAS No. 2171877-47-5) is a highly specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a cyclohexane backbone, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers are increasingly focusing on this compound due to its role in drug discovery, particularly in the development of targeted therapies and biomolecular engineering.

In recent years, the demand for Fmoc-protected amino acids like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid has surged, driven by advancements in proteomics and precision medicine. This compound is often searched alongside terms such as "Fmoc peptide synthesis", "custom peptide modifications", and "CAS 2171877-47-5 applications". Its compatibility with automated peptide synthesizers and high-throughput screening platforms further enhances its relevance in modern biotechnology workflows.

One of the key advantages of CAS No. 2171877-47-5 is its stability under standard SPPS conditions, which minimizes side reactions and improves yield. The cyclohexane moiety contributes to conformational rigidity, making it a preferred choice for designing peptide-based inhibitors and receptor ligands. Additionally, the acetic acid terminus allows for further functionalization, enabling researchers to attach fluorescent tags or linkers for bioconjugation applications.

The growing interest in personalized therapeutics has also spotlighted this compound. For instance, its use in antibody-drug conjugates (ADCs) and peptide-drug conjugates (PDCs) aligns with trends in oncology research and immune modulation. Frequently asked questions include: "How to purify 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid?" and "What solvents are compatible with CAS 2171877-47-5?". These queries reflect the compound's technical nuances and its importance in lab-scale and industrial-scale applications.

From a synthetic chemistry perspective, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexanecarbonylpyrrolidin-3-yl}acetic acid exemplifies the convergence of organic chemistry and biomolecular design. Its Fmoc group ensures easy deprotection under mild conditions, while the pyrrolidine ring enhances solubility in polar solvents. These properties are critical for researchers working on peptide vaccines, neuropeptides, and GPCR-targeted drugs, where precise structural control is paramount.

In summary, CAS No. 2171877-47-5 represents a versatile building block in contemporary chemical biology. Its applications span from academic research to industrial drug development, addressing challenges in peptide stability, delivery systems, and molecular recognition. As the scientific community continues to explore next-generation therapeutics, this compound will undoubtedly remain a focal point in innovative synthetic strategies.